Cas no 1093631-84-5 (Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate)

Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate is a heterocyclic aromatic compound featuring a benzo[b]thiophene core substituted with a hydroxyl group at the 6-position and a methyl ester at the 3-position. This structure confers versatility in organic synthesis, particularly in pharmaceutical and materials chemistry applications. The hydroxyl group enhances reactivity for further functionalization, while the ester moiety offers a handle for derivatization or hydrolysis to the corresponding carboxylic acid. Its benzo[b]thiophene scaffold is of interest in medicinal chemistry due to its prevalence in bioactive molecules. The compound is typically employed as an intermediate in the synthesis of more complex heterocyclic systems or functionalized derivatives.

Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate structure

1093631-84-5 structure

Product Name:Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate

CAS No:1093631-84-5

MF:C₁₀H₈O₃S

MW:208.233721733093

CID:2116765

Update Time:2025-06-07

Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 6-hydroxybenzo[b]thiophene-3-carboxylate
- WFOIBEWWFZPKFJ-UHFFFAOYSA-N
- methyl 6-hydroxy-1-benzothiophene-3-carboxylate
- Benzo[b]thiophene-3-carboxylic acid, 6-hydroxy-, methyl ester
- Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate
- Inchi： 1S/C10H8O3S/c1-13-10(12)8-5-14-9-4-6(11)2-3-7(8)9/h2-5,11H,1H3
- InChI Key： WFOIBEWWFZPKFJ-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)OC)C2C=CC(=CC1=2)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 231
Topological Polar Surface Area: 74.8

Methyl 6-hydroxybenzo[B]thiophene-3-carboxylate Pricemore >>

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